Cas no 91809-66-4 (5-Tamra)

5-TAMRA can produce bright, pH insensitive orange fluorescence (excitation and emission extremum is 546 / 579), which has good photostability

5-Tamra structure

Product Name:5-Tamra

CAS No:91809-66-4

Molecular Formula:C₂₅H₂₂N₂O₅

Molecular Weight:430.452586650848

MDL:MFCD00269769

CID:61531

PubChem ID:2762602

5-Tamra Properties

Names and Identifiers

- 2-(3,6-Bis(dimethylamino)xanthylium-9-yl)-5-carboxybenzoate
- 5-TAMRA
- 5-Carboxytetramethylrhodamine
- 4-(3,6-Bis(dimethylamino)xanthylium-9-yl)-3-carboxybenzoate
- 6-Carboxytetramethylrhodamine
- TAMRA Acid
- 3-carboxy-4-[3-(dimethylamino)-6-dimethylazaniumylidenexanthen-9-yl]benzoate
- 2-[3,6-bis(dimethylamino)xanthenium-9-yl]-5-carboxybenzoate
- 5-TAMRA;4-(3,6-Bis(dimethylamino)xanthylium-9-yl)-3-carboxybenzoate
- 5-Carboxytetramethyl Rhodamine
- 5-Carboxy-tetrameth
- 5-Carboxy-2-(6-(dimethylamino)-3-(dimethyliminio)-3H-xanthen-9-yl)benzoate
- STL557995
- SY069132
- J-100075
- BCP20413
- HY-15942
- F12248
- 2-[3,6-Bis(dimethylamino)xanthylium-9-yl]-5-carboxybenzoate
- AKOS015902459
- 5-TAMRA Acid
- MS-20808
- Q27122704
- Spiro[isobenzofuran-1(3H),9'-[9h]xanthene]-5-carboxylicacid,3',6'-bis(dimethylamino)-3-oxo-
- BP-23469
- CHEBI:51657
- AKOS032949753
- MFCD00269769
- 9-(2,4-Dicarboxyphenyl)-3,6-bis(dimethylamino)xanthylium Hydrochloride; 5-TAMRA Hydrochloride
- 2-[3,6-Bis(dimethylamino)xanthen-10-ium-9-yl]-5-carboxybenzoate
- 5-carboxytetramethylrhodamine
- DA-70263
- 91809-66-4
- 5-Carboxytetramethyl Rhodamine Monohydrochloride
- 5-TAMRA?
- DA-49815
- BBL104181
- DTXSID20376330
- SCHEMBL22204520
- PD012483
- 5-Carboxytetramethyl Rhodamine Hydrochloride (Technical Grade)
- AKOS016000326
- 2-[3,6-Bis(dimethylamino)xanthen-10-ium-9-yl]-5-carboxy-benzoate
- 5(6)-TAMRA Acid
- +Expand
- MDL： MFCD00269769
- InChIKey： YMZMTOFQCVHHFB-UHFFFAOYSA-N
- Inchi： 1S/C25H22N2O5/c1-26(2)15-6-9-18-21(12-15)32-22-13-16(27(3)4)7-10-19(22)23(18)17-8-5-14(24(28)29)11-20(17)25(30)31/h5-13H,1-4H3,(H-,28,29,30,31)
- SMILES： O=C(C1C(C2=C3C(C=C(N(C)C)C=C3)=[O+]C3C2=CC=C(N(C)C)C=3)=CC=C(C(O)=O)C=1)[O-]

Computed Properties

Exact Mass: 430.15287181g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 3
Monoisotopic Mass: 430.15287181g/mol
Heavy Atom Count: 32
Complexity: 875
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Topological Polar Surface Area: 92.9

Experimental Properties

Boiling Point: No data available
Melting Point: No data available
Vapor Pressure: No data available
Flash Point: No data available
Solubility: DMSO: soluble
Color/Form: No data available

5-Tamra Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00GS2P-1mg	5-Carboxytetramethylrhodamine	91809-66-4	98%	1mg	$4.00	2024-04-20
A2B Chem LLC	AH82081-1mg	5-Carboxytetramethylrhodamine	91809-66-4	98%	1mg	$4.00	2024-07-18
AAPPTec	CTZ022-100mg	5-TAMRA	91809-66-4		100mg	$100.00	2024-07-20
Aaron	AR00GSB1-10mg	5-Carboxytetramethylrhodamine	91809-66-4	98%	10mg	$10.00	2024-07-18
Ambeed	A505764-1mg	2-(3,6-Bis(dimethylamino)xanthylium-9-yl)-5-carboxybenzoate	91809-66-4	98%	1mg	$5.0	2024-05-30
Apollo Scientific	BIB6287-100mg	5-Carboxytetramethylrhodamine	91809-66-4		100mg	£50.00	2024-05-24
ChemScence	CS-3067-10mg	5-TAMRA	91809-66-4	98.25%	10mg	$50.0	2022-04-26
Crysdot LLC	CD47000005-250mg	5-TAMRA	91809-66-4	98%	250mg	$282	2024-07-18
eNovation Chemicals LLC	Y0980288-1g	2-(3,6-Bis(dimethylamino)xanthylium-9-yl)-5-carboxybenzoate	91809-66-4	95%	1g	$985	2022-09-07
MedChemExpress	HY-15942-10mM*1mLinDMSO	5-TAMRA	91809-66-4	99.25%	10mM*1mLinDMSO	￥550	2023-07-26

5-Tamra Synthesis

Synthetic Circuit 1

76973-78-9

99-07-0

91809-66-4

Reaction Conditions

1.1 Solvents: Chloroform , Dimethylformamide ; 3 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ; overnight, rt

Reference

: Practical Synthesis of Isomerically Pure 5- and 6-Carboxytetramethylrhodamines, Useful Dyes for DNA Probes

Kvach, Maksim V.; Stepanova, Irina A.; Prokhorenko, Igor A.; Stupak, Aleksander P.; Bolibrukh, Dmitry A.; et al, Bioconjugate Chemistry, 2009, 20(8), 1673-1682

Synthetic Circuit 2

76973-78-9

99-07-0

91809-66-4

Reaction Conditions

1.1 Reagents: Poly[oxy[[(trimethylsilyl)oxy]phosphinylidene]] Solvents: Chloroform , Dimethylformamide ; 3 h, 170 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; overnight, rt
1.3 Reagents: Hydrochloric acid ; pH 2

Reference

: Enzymatic and Site-Specific Ligation of Minimal-Size Tetrazines and Triazines to Proteins for Bioconjugation and Live-Cell Imaging

Baalmann, Mathis; Ziegler, Michael J.; Werther, Philipp; Wilhelm, Jonas; Wombacher, Richard, Bioconjugate Chemistry, 2019, 30(5), 1405-1414

Synthetic Circuit 3

76973-78-9

99-07-0

91809-66-4

Reaction Conditions

1.1 Reagents: Poly[oxy[[(trimethylsilyl)oxy]phosphinylidene]] Solvents: Dimethylformamide ; 155 °C

Reference

: SiRA: A Silicon Rhodamine-Binding Aptamer for Live-Cell Super-Resolution RNA Imaging

Wirth, Regina; Gao, Peng; Nienhaus, G. Ulrich ; Sunbul, Murat; Jaeschke, Andres, Journal of the American Chemical Society, 2019, 141(18), 7562-7571

Synthetic Circuit 4

1370288-11-1

91809-66-4

Reaction Conditions

1.1 Catalysts: Cupric chloride Solvents: Methanol , Tetrahydrofuran ; 1 h, 50 °C
1.2 Reagents: Sodium hydroxide ; 30 min, 50 °C

Reference

: From Spirolactam Mixtures to Regioisomerically Pure 5- and 6-Rhodamines: A Chemodosimeter-Inspired Strategy

Yu, Haibo; Xiao, Yi; Guo, Haiying, Organic Letters, 2012, 14(8), 2014-2017

Synthetic Circuit 5

1378839-53-2

99-07-0

91809-66-4

Reaction Conditions

1.1 Reagents: Oxygen Solvents: 2,2,2-Trifluoroethanol ; 5 min, 22 °C; 22 h, 22 °C → 80 °C

Reference

: Scalable Regioselective Synthesis of Rhodamine Dyes

Dwight, Stephen J.; Levin, Sergiy, Organic Letters, 2016, 18(20), 5316-5319

Synthetic Circuit 6

552-30-7

99-07-0

91809-66-4

91809-67-5

Reaction Conditions

1.1 Catalysts: Sulfuric acid Solvents: Acetic acid ; overnight, reflux

Reference

: A fluorescence polarization activity-based protein profiling assay in the discovery of potent, selective inhibitors for human nonlysosomal glucosylceramidase

Lahav, Daniel; Liu, Bing; van den Berg, Richard J. B. H. N.; van den Nieuwendijk, Adrianus M. C. H.; Wennekes, Tom; et al, Journal of the American Chemical Society, 2017, 139(40), 14192-14197

5-Tamra Raw materials

5-Tamra Preparation Products

5-Tamra Suppliers

SHANG HAI YUAN XI Biotechnology Co., Ltd.

Audited Supplier

(CAS:91809-66-4)

MR./MRS.:LI JING LI

Phone:13564518121

Email:caokunli@163.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:91809-66-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

Audited Supplier

(CAS:91809-66-4)

MR./MRS.:MO HANG QI

Phone:17002132182

Email:3146474380@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:91809-66-4)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

5-Tamra Related Literature

1. Index of subjects

J. Chem. Soc., Abstr., 1918,114, ii541-ii645
2. Foods and drugs analysis

Analyst, 1906,31, 299-304
3. Dinuclear manganese alkoxide complexes as catalysts for C–N bond cleavage of simple tertiary N,N-dialkylamides to give esters†

Haruki Nagae,Takahiro Hirai,Daiki Kato,Shusei Soma,Shin-ya Akebi,Kazushi Mashima Chem. Sci., 2019,10, 2860-2868
4. Tricyclanos: conformationally constrained nucleoside analogues with a new heterotricycle obtained from a d-ribofuranose unit†

Máté Kicsák,Attila Mándi,Szabolcs Varga,Mihály Herczeg,Gyula Batta,Attila Bényei,Anikó Borbás,Pál Herczegh Org. Biomol. Chem., 2018,16, 393-401
5. Sanguinarine, a promising anticancer therapeutic: photochemical and nucleic acid binding properties

Gopinatha Suresh Kumar,Soumitra Hazra RSC Adv., 2014,4, 56518-56531
6. Inside back cover

Chem. Commun., 2020,56, 12447-12447
7. Modulating Cu+ distribution on the surface of Ce-doped CuO composite oxides for SO2-resistant NH3-selective catalytic reduction of NO

Mengmeng Xing,Qian Sun,Chun Zeng,Huize Wang,Dan Zhao,Ning Zhang,Sanguo Hong RSC Adv., 2017,7, 18830-18837
8. Stepwise N–H bond formation from N2-derived iron nitride, imide and amide intermediates to ammonia†

K. Cory MacLeod,Sean F. McWilliams,Brandon Q. Mercado,Patrick L. Holland Chem. Sci., 2016,7, 5736-5746
9. Single p–n homojunction white light emitting diodes based on high-performance yellow luminescence of large-scale GaN microcubes†

Bingbing Lv,Yingwen Tang,Shiyun Lou,Yanling Xu,Shaomin Zhou J. Mater. Chem. C, 2016,4, 5416-5423
10. An evaluation of coating materials used on piezoelectric crystals for the determination of dimethylsulfide (DMS) and its oxidation products in liquefied petroleum gas (LPG)

Anal. Proc., 1994,31, 67-68

91809-66-4 (5-Tamra) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:91809-66-4)5-Carboxytetramethylrhodamine

Purity:99.9%

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Amadis Chemical Company Limited

(CAS:91809-66-4)5-Tamra

Purity:99%/99%/99%

Quantity:1g/5g/25g

Price($):274.0/816.0/1642.0